Cas no 2172088-91-2 (2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid
• CAS No: 2172088-91-2
• MF: C₂₆H₃₀N₂O₆S
• MW: 498.591206073761
• CID: 6035354
• PubChem ID: 165879108
• Update Time: 2025-05-19

2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid
• 2-[(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}ethyl)sulfanyl]acetic acid
• 2172088-91-2
• EN300-1545020

• Inchi： 1S/C26H30N2O6S/c29-23(27-11-14-35-17-24(30)31)15-26(9-12-33-13-10-26)28-25(32)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： UTQYNPKFUWVQKK-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CC1(CCOCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 498.18245785g/mol
• Monoisotopic Mass: 498.18245785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 139Ų

Additional information on 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid

Introduction to 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid (CAS No. 2172088-91-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid, identified by the CAS number 2172088-91-2, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This compound features a sulfanylacetic acid core, which is appended with a bifunctional amine moiety linked to an oxan ring, further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these diverse functional groups not only makes it a versatile scaffold for drug discovery but also opens up avenues for exploring novel biochemical interactions.

The fluorenylmethoxycarbonyl group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. In the context of this compound, the Fmoc moiety may serve as a handle for further derivatization or as a marker for analytical purposes. The sulfanylacetic acid moiety, on the other hand, introduces both hydrophilic and reactive sites, making it amenable to various biochemical modifications. This dual functionality could be exploited to develop compounds with enhanced solubility and bioavailability, critical factors in pharmaceutical design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The three-dimensional structure of 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid has been computationally analyzed to identify potential binding pockets with target proteins. These studies suggest that the compound may interact with enzymes involved in metabolic pathways or signaling cascades, making it a promising candidate for therapeutic intervention.

The oxan ring, a saturated cyclic ether, is another key structural feature that contributes to the compound's complexity and potential biological relevance. Oxanes are known to mimic carbohydrate structures, which are integral to numerous biological processes. By incorporating an oxan ring into the molecular framework, this compound may exhibit properties similar to natural glycosidic compounds, potentially enabling applications in carbohydrate metabolism or as inhibitors of glycosidase enzymes.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming drug resistance and improving treatment outcomes. The unique combination of functional groups in 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid positions it as a valuable building block for designing small-molecule inhibitors or modulators. For instance, the sulfanylacetic acid moiety could be leveraged to develop compounds targeting inflammation-related pathways, while the Fmoc group could be removed post-synthesis to reveal an amine that can engage in further chemical reactions.

Current research in chemical biology is increasingly focused on understanding the role of post-translational modifications (PTMs) in cellular processes. The presence of an amine group linked to an oxan ring in this compound suggests potential interactions with PTM-modified proteins. Such interactions could be exploited to develop probes or inhibitors that regulate protein function by modulating PTM dynamics. This area of investigation holds promise for developing targeted therapies against diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

The synthesis of 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}ethyl)sulfanylacetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning and execution during multi-step synthesis. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as solid-phase synthesis, flow chemistry, and transition-metal-catalyzed reactions have been instrumental in facilitating the preparation of this compound.

Evaluation of the pharmacokinetic properties of CAS No. 2172088-91-2 is crucial for assessing its potential as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic fate in vitro and in vivo models. Preliminary results indicate that the compound exhibits reasonable solubility in aqueous buffers, which is essential for formulation development. Additionally, its stability under various conditions suggests that it may be suitable for long-term storage and transportation.

The fluorenylmethoxycarbonyl group also serves as a useful handle for conjugation with other biomolecules or therapeutic agents. For example, Fmoc-deprotected amine derivatives can be coupled with peptides or antibodies via linkers such as disulfide bonds or amide bonds. This capability opens up possibilities for developing conjugate vaccines or targeted drug delivery systems where CAS No 2172088 91 2 acts as a bioactive core molecule.

Emerging evidence from preclinical studies suggests that compounds with sulfanylacetic acid moieties may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation regulation. The oxan ring could contribute further by interacting with carbohydrate-binding proteins or enzymes involved in glycosylation processes. These interactions may lead to novel therapeutic strategies for inflammatory diseases characterized by aberrant glycosylation patterns.

In conclusion,CAS No 2172088 91 2, formally known as 2-(2-{2-4-{(9H-fluoreninflueninfluorinfluorinfluorinfluorinfluorinfluorinfluorinfluorinfluorinfluorinlycarbonylcarbonylcarbonylamino)oxanlycarbonylycarbonylycarbonyloxylycarbonylycarbonlylycarbonlylycarboxamide}ethyl)sulfanylsulfanylsulfanylsulfanylsulfanylsulfanylsulfanylsulfanylsulfanylsulfanylsulfanylacetic acid, represents a significant advancement in medicinal chemistry due to its intricate structure and multifunctional nature. Its potential applications span across multiple therapeutic areas, including anti-inflammation therapy,chemical biology research,and drug development,pharmaceutical research,underscoring its importance as a research tool and future drug candidate.